Cas no 2137838-38-9 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2137838-38-9
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 6345231
• PubChem ID: 165458150
• Update Time: 2025-05-23

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-742141
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid
• 2137838-38-9

• Inchi： 1S/C22H20N2O4S/c1-2-7-18-19(21(25)26)20(29-24-18)23-22(27)28-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h3-6,8-11,17H,2,7,12H2,1H3,(H,23,27)(H,25,26)
• InChI Key： IAQAABNACBMFHK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(CCC)=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2137838-38-9, known as 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates a thiazole ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and a propyl substituent, making it a versatile platform for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Fmoc-based solid-phase synthesis and click chemistry. These techniques have not only improved the yield and purity of the compound but also facilitated its integration into larger molecular frameworks. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling reactivity during multi-step reactions. Its presence in this compound underscores its utility in both organic synthesis and materials science.

The structural features of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid make it an attractive candidate for applications in drug discovery. Thiazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Its carboxylic acid functionality provides an additional site for conjugation with other biomolecules, enhancing its versatility in medicinal chemistry.

In addition to its biological applications, this compound has shown promise in materials science. The thiazole ring system contributes to the molecule's aromaticity and stability, making it suitable for use in advanced materials such as organic semiconductors and functional polymers. Researchers have explored its incorporation into polymer frameworks to enhance electronic properties and improve device performance in organic electronics.

The synthesis of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Key steps include the formation of the thiazole ring via cyclization reactions and the subsequent installation of the Fmoc group through nucleophilic substitution. The use of environmentally friendly reagents and solvent systems aligns with current trends toward sustainable chemical synthesis.

From a pharmacological perspective, this compound has been subjected to extensive in vitro testing to evaluate its bioactivity. Results indicate that it exhibits selective inhibition against certain enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, enabling researchers to design more effective analogs with enhanced potency and selectivity.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-propyl-1,2-thiazole-4-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic and computational methods, positions it as a valuable tool for future innovations in drug discovery and materials science.